Cas no 1083368-63-1 ((5-Fluoro-1-benzofuran-2-yl)methanamine)

(5-Fluoro-1-benzofuran-2-yl)methanamine is a fluorinated benzofuran derivative with a primary amine functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution at the 5-position enhances its electronic properties, potentially improving binding affinity in bioactive molecules. Its benzofuran core offers structural rigidity, which can contribute to metabolic stability in drug design. The compound is particularly valuable in medicinal chemistry for the development of CNS-targeting agents, receptor modulators, and enzyme inhibitors. High purity grades are available to ensure reproducibility in research applications. Proper handling is recommended due to the reactivity of the amine group. Storage under inert conditions is advised to maintain stability.
(5-Fluoro-1-benzofuran-2-yl)methanamine structure
1083368-63-1 structure
Product Name:(5-Fluoro-1-benzofuran-2-yl)methanamine
CAS No:1083368-63-1
MF:C9H8FNO
MW:165.164325714111
CID:5970960
PubChem ID:62379398
Update Time:2025-05-22

(5-Fluoro-1-benzofuran-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1083368-63-1
    • AKOS011665852
    • SCHEMBL20559454
    • EN300-635759
    • (5-fluoro-1-benzofuran-2-yl)methanamine
    • (5-Fluoro-1-benzofuran-2-yl)methanamine
    • Inchi: 1S/C9H8FNO/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H,5,11H2
    • InChI Key: LTOFWMJHHXPYQU-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C(CN)O2

Computed Properties

  • Exact Mass: 165.058992041g/mol
  • Monoisotopic Mass: 165.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 39.2Ų

(5-Fluoro-1-benzofuran-2-yl)methanamine Pricemore >>

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Additional information on (5-Fluoro-1-benzofuran-2-yl)methanamine

Exploring the Potential of (5-Fluoro-1-benzofuran-2-yl)methanamine (CAS No. 1083368-63-1) in Modern Research

The compound (5-Fluoro-1-benzofuran-2-yl)methanamine, with the CAS number 1083368-63-1, has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This benzofuran derivative is characterized by a fluorine substituent at the 5-position of the benzofuran ring, which enhances its reactivity and binding affinity in biological systems. Researchers are increasingly exploring its role in the development of novel small-molecule therapeutics, particularly in areas such as neurological disorders and metabolic diseases.

One of the key reasons for the growing interest in (5-Fluoro-1-benzofuran-2-yl)methanamine is its potential as a building block in drug discovery. The presence of the methanamine group allows for further functionalization, making it a versatile intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in creating selective enzyme inhibitors, which are crucial for targeting specific pathways in diseases like diabetes and Alzheimer's. This aligns with the current trend in precision medicine, where researchers aim to develop tailored treatments with minimal side effects.

In addition to its pharmaceutical applications, CAS No. 1083368-63-1 has also shown promise in material science. The benzofuran core is known for its photophysical properties, which are valuable in the design of organic light-emitting diodes (OLEDs) and fluorescent probes. With the rise of green technology, there is a surge in demand for sustainable materials, and this compound could play a pivotal role in advancing eco-friendly electronics.

Another area where (5-Fluoro-1-benzofuran-2-yl)methanamine is making waves is in chemical biology. Its ability to interact with biological targets has made it a valuable tool for studying protein-ligand interactions. This is particularly relevant in the context of AI-driven drug discovery, where computational models are used to predict molecular behavior. As more researchers adopt machine learning in their workflows, the demand for well-characterized compounds like this one is expected to grow.

The synthesis and characterization of CAS No. 1083368-63-1 have been extensively documented, ensuring its reproducibility for industrial and academic use. However, challenges remain in optimizing its scalability and cost-effectiveness, which are critical for large-scale applications. Addressing these challenges could unlock its full potential, making it a staple in both research laboratories and industrial settings.

In conclusion, (5-Fluoro-1-benzofuran-2-yl)methanamine represents a fascinating intersection of chemistry, biology, and materials science. Its versatility and adaptability make it a compound worth watching in the coming years, especially as the scientific community continues to push the boundaries of innovation and sustainability. Whether you're a researcher, a student, or an industry professional, understanding this compound could provide valuable insights into the future of scientific advancement.

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